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Compound of Interest

Compound Name:
4-(N-(M-

Tolyl)carbamoyl)morpholine

CAS No.: 13606-73-0

Cat. No.: B5832538

Get Quote

This guide provides a comprehensive technical overview of 4-(N-(m-
tolyl)carbamoyl)morpholine, also known by its IUPAC name N-(3-methylphenyl)morpholine-

4-carboxamide. Tailored for researchers, scientists, and professionals in drug development, this

document delves into the compound's identifiers, synthesis, and its relevance within the

broader context of medicinal chemistry.

Introduction
The morpholine ring is a privileged scaffold in medicinal chemistry, frequently incorporated into

drug candidates to enhance physicochemical properties, metabolic stability, and biological

activity. Its presence in numerous FDA-approved drugs underscores its importance. The N-aryl-

morpholine-4-carboxamide framework, to which 4-(N-(m-tolyl)carbamoyl)morpholine
belongs, is of significant interest for its potential applications in the development of novel

therapeutic agents. This guide serves to consolidate the available technical information on this

specific analogue, providing a foundation for further research and application.
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Precise identification of a chemical entity is fundamental for research and regulatory purposes.

While a specific CAS Number for the m-tolyl isomer is not readily available in major public

databases, the compound can be unambiguously identified through other standard chemical

identifiers.

Table 1: Chemical Identifiers for N-(3-methylphenyl)morpholine-4-carboxamide

Identifier Value Source

IUPAC Name
N-(3-methylphenyl)morpholine-

4-carboxamide
PubChemLite[1]

Molecular Formula C₁₂H₁₆N₂O₂ PubChemLite[1]

Molecular Weight 220.27 g/mol PubChemLite[1]

Canonical SMILES
CC1=CC(=CC=C1)NC(=O)N2

CCOCC2
PubChemLite[1]

InChI

InChI=1S/C12H16N2O2/c1-

10-3-2-4-11(9-10)13-12(15)14-

5-7-16-8-6-14/h2-4,9H,5-

8H2,1H3,(H,13,15)

PubChemLite[1]

InChIKey
DAOIJTZMMBZCQJ-

UHFFFAOYSA-N
PubChemLite[1]

Monoisotopic Mass 220.12119 Da PubChemLite[1]

Note: The CAS Number 77280-34-3 corresponds to the para-isomer, 4-(N-(p-

tolyl)carbamoyl)morpholine, and should not be used for the meta-isomer discussed herein.[2]

Synthesis Protocol: Nucleophilic Addition of
Morpholine to m-Tolyl Isocyanate
The synthesis of N-aryl-morpholine-4-carboxamides is typically achieved through the

straightforward nucleophilic addition of morpholine to the corresponding aryl isocyanate. This

method is efficient and generally proceeds under mild conditions to yield the desired urea

derivative.
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Mechanistic Rationale
The reaction proceeds via a nucleophilic attack of the secondary amine of the morpholine ring

on the electrophilic carbon atom of the isocyanate group of m-tolyl isocyanate. The lone pair of

electrons on the nitrogen atom of morpholine initiates the bond formation with the carbonyl

carbon of the isocyanate. This is followed by a proton transfer from the nitrogen to the oxygen,

resulting in the stable urea linkage. The reaction is often carried out in an aprotic solvent to

prevent side reactions with the isocyanate.
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Reaction Setup

Work-up & Purification

m-Tolyl Isocyanate
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1. Add reagents
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Concentrate in vacuo

Purify by Recrystallization
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Product:
4-(N-(m-Tolyl)carbamoyl)morpholine

Click to download full resolution via product page

Caption: Synthetic workflow for 4-(N-(m-tolyl)carbamoyl)morpholine.
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Step-by-Step Methodology
This protocol is adapted from a standard procedure for the synthesis of N-phenylmorpholine-4-

carboxamide and should be optimized for the specific reagents.

Preparation: To a solution of m-tolyl isocyanate (1.0 equivalent) in an anhydrous aprotic

solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere

(e.g., nitrogen or argon), add morpholine (1.0 equivalent) dropwise at 0 °C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for a period of 2-4

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion, the reaction mixture is poured into ice-water with stirring.

Extraction: The aqueous layer is extracted with an organic solvent (e.g., DCM or ethyl

acetate). The combined organic phases are washed with water and brine.

Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g.,

Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.

Purification: The resulting crude product can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by silica gel chromatography

to yield the pure 4-(N-(m-tolyl)carbamoyl)morpholine.

Safety Considerations for Starting Materials
m-Tolyl Isocyanate (CAS 621-29-4): This reagent is toxic and a lachrymator. It is harmful if

inhaled or absorbed through the skin and can cause severe respiratory and skin irritation.[3]

It should be handled in a well-ventilated fume hood with appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat.

Morpholine (CAS 110-91-8): Morpholine is a corrosive and flammable liquid.[2][4] It can

cause severe skin burns and eye damage.[4][5] Inhalation of vapors may cause respiratory

irritation.[2] It should also be handled in a fume hood with appropriate PPE.
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While specific applications for 4-(N-(m-tolyl)carbamoyl)morpholine are not extensively

documented in publicly available literature, its structural class, N-aryl-morpholine-4-

carboxamides, is of significant interest in medicinal chemistry and drug discovery.

Scaffold for Biologically Active Molecules: The morpholine heterocycle is a key component in

a wide range of pharmacologically active compounds, valued for improving properties such

as aqueous solubility and metabolic stability.

Potential as an Intermediate: This compound serves as a valuable intermediate for the

synthesis of more complex molecules. The urea linkage can be a key structural element for

interaction with biological targets, or it can be a site for further chemical modification.

Research in Pharmacological Screening: Derivatives of N-aryl-morpholine-4-carboxamides

are often synthesized as part of compound libraries for high-throughput screening against

various biological targets, including enzymes and receptors, in the search for new

therapeutic leads.

Conclusion
4-(N-(m-tolyl)carbamoyl)morpholine is a well-defined chemical entity within the broader class

of N-aryl-morpholine-4-carboxamides. While it may not have extensive, direct applications

documented, its synthesis is straightforward, and it represents a valuable building block for the

development of novel compounds with potential pharmacological activity. This guide provides

the foundational knowledge required for its synthesis, identification, and safe handling,

enabling its use in further research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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